Cas no 2361725-50-8 (N-Ethyl-1-prop-2-enoyl-N-(pyridin-3-ylmethyl)piperidine-4-carboxamide)

• Product Name: N-Ethyl-1-prop-2-enoyl-N-(pyridin-3-ylmethyl)piperidine-4-carboxamide
• CAS No: 2361725-50-8
• MF: C₁₇H₂₃N₃O₂
• MW: 301.383424043655
• CID: 5682530
• PubChem ID: 145903813
• Update Time: 2025-10-22

N-Ethyl-1-prop-2-enoyl-N-(pyridin-3-ylmethyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26580688
• 2361725-50-8
• Z3609097564
• N-Ethyl-1-prop-2-enoyl-N-(pyridin-3-ylmethyl)piperidine-4-carboxamide
• N-ethyl-1-(prop-2-enoyl)-N-[(pyridin-3-yl)methyl]piperidine-4-carboxamide

• Inchi： 1S/C17H23N3O2/c1-3-16(21)20-10-7-15(8-11-20)17(22)19(4-2)13-14-6-5-9-18-12-14/h3,5-6,9,12,15H,1,4,7-8,10-11,13H2,2H3
• InChI Key： XKMLYABGMYAXOI-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C(C=C)=O)CC1)N(CC)CC1C=NC=CC=1

Computed Properties

• Exact Mass: 301.17902698g/mol
• Monoisotopic Mass: 301.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 53.5Ų

Additional information on N-Ethyl-1-prop-2-enoyl-N-(pyridin-3-ylmethyl)piperidine-4-carboxamide

Comprehensive Overview of N-Ethyl-1-prop-2-enoyl-N-(pyridin-3-ylmethyl)piperidine-4-carboxamide (CAS No. 2361725-50-8)

The compound N-Ethyl-1-prop-2-enoyl-N-(pyridin-3-ylmethyl)piperidine-4-carboxamide, identified by its CAS number 2361725-50-8, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a piperidine-4-carboxamide core modified with N-ethyl and prop-2-enoyl groups, as well as a pyridin-3-ylmethyl substituent, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a small-molecule modulator for targeting specific biological pathways, given its ability to interact with enzymes and receptors.

In recent years, the demand for customized chemical building blocks like N-Ethyl-1-prop-2-enoyl-N-(pyridin-3-ylmethyl)piperidine-4-carboxamide has surged, driven by advancements in drug discovery and medicinal chemistry. This compound's versatility allows it to serve as a scaffold for designing novel therapeutics, particularly in areas such as neurological disorders and inflammatory diseases. Its CAS number 2361725-50-8 is frequently searched in academic databases and chemical catalogs, reflecting its growing relevance in scientific literature.

One of the key features of this compound is its hybrid structure, combining a piperidine ring with a pyridine moiety. This design enhances its bioavailability and binding affinity, making it a valuable tool for researchers exploring structure-activity relationships (SAR). The inclusion of the prop-2-enoyl group further expands its utility, enabling click chemistry applications and facilitating the development of bioconjugates. Such properties align with current trends in precision medicine and targeted therapy, where molecular specificity is paramount.

The synthesis of N-Ethyl-1-prop-2-enoyl-N-(pyridin-3-ylmethyl)piperidine-4-carboxamide involves multi-step organic reactions, often requiring high-purity intermediates and controlled conditions. Its CAS number 2361725-50-8 is essential for ensuring accurate identification and reproducibility in laboratory settings. As the pharmaceutical industry increasingly focuses on fragment-based drug design (FBDD), compounds like this are becoming indispensable for hit-to-lead optimization.

From a commercial perspective, N-Ethyl-1-prop-2-enoyl-N-(pyridin-3-ylmethyl)piperidine-4-carboxamide is available through specialized suppliers catering to research institutions and biotech companies. Its applications extend beyond drug development, including use in chemical biology studies and proteomics research. The compound's pyridine and piperidine components are frequently discussed in forums and publications, highlighting their role in heterocyclic chemistry.

In conclusion, N-Ethyl-1-prop-2-enoyl-N-(pyridin-3-ylmethyl)piperidine-4-carboxamide (CAS No. 2361725-50-8) represents a cutting-edge example of modern chemical innovation. Its multifaceted applications, combined with its structural uniqueness, position it as a critical asset in advancing biomedical research and therapeutic development. As scientific inquiry continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and life sciences.